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Compound of Interest

Compound Name: 3-Epichromolaenide

Cat. No.: B15594424 Get Quote

3-Epichromolaenide: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Epichromolaenide is a naturally occurring sesquiterpenoid lactone. This document provides

a concise summary of its known identifiers. Despite a comprehensive search of publicly

available scientific literature, detailed information regarding its biological activities, quantitative

data, specific experimental protocols, and associated signaling pathways remains largely

uncharacterized.

Chemical Identification
A crucial first step in the study of any natural compound is its precise identification. The

following table summarizes the key identifiers for 3-Epichromolaenide.

Identifier Value

Synonym 3-Epihiyodorilactone B

CAS Registry Number 89913-53-1
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3-Epichromolaenide is known to be isolated from Chromolaena glaberrima. However,

extensive searches for specific bioactivity data, including quantitative metrics such as IC50

(half-maximal inhibitory concentration) or MIC (minimum inhibitory concentration) values, have

not yielded specific results for this compound. Similarly, detailed experimental protocols for the

evaluation of its cytotoxic, antifungal, anti-inflammatory, or other biological effects are not

available in the public domain.

Furthermore, there is no published information detailing the specific signaling pathways that

may be modulated by 3-Epichromolaenide.

Future Directions
The lack of detailed public data on 3-Epichromolaenide presents a clear opportunity for novel

research. Future investigations could focus on:

Isolation and Purification: Development of robust protocols for the isolation and purification of

3-Epichromolaenide from Chromolaena glaberrima to obtain sufficient quantities for

comprehensive biological screening.

In Vitro Bioassays: Systematic evaluation of the cytotoxic, antimicrobial, and anti-

inflammatory properties of the purified compound. This would involve standardized assays to

determine IC50 and MIC values against various cancer cell lines, bacterial strains, and

fungal pathogens.

Mechanism of Action Studies: Should any significant biological activity be identified,

subsequent research could elucidate the underlying mechanism of action, including the

identification of molecular targets and the mapping of associated signaling pathways.

Conclusion
While the fundamental chemical identifiers for 3-Epichromolaenide are established, its

biological profile remains a nascent field of study. The absence of in-depth technical data

underscores the need for foundational research to uncover the potential therapeutic

applications of this natural product. The scientific community is encouraged to undertake

studies to fill these knowledge gaps.
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To cite this document: BenchChem. [3-Epichromolaenide synonyms and CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594424#3-epichromolaenide-synonyms-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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